Cas no 79617-96-2 ((1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine structure
79617-96-2 structure
Product Name:(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
CAS No:79617-96-2
Molecular Formula:C17H17Cl2N
Molecular Weight:306.229582548141
CID:60108

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Properties

Names and Identifiers

    • Sertraline
    • (1s-cis)-1,2,3,4-tetrahydro-4-(3,4-dichlorophenyl)-n-methyl-1-naphthalenamin
    • 1,2,3,4-tetrahydro-4-(3,4-dichlorophenyl)-n-methyl-1-naphthalenamin(1s-cis
    • cp51974
    • (1s,4s)-4-(3,4-dichlorophenyl)-n-methyl-1,2,3,4-tetrahydro-1-naphthalenamine
    • (1s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenamine
    • CIS-(1S)(1R)-N-METHYL-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-1- NAPHTHALENAMI
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-,(1S,4S)-
    • Apo-Sertraline
    • Lustral
    • Sertralina
    • Sertralinum
    • Zoloft
    • Sertraline IMpurity
    • InChIKey： VGKDLMBJGBXTGI-SJCJKPOMSA-N
    • Inchi： 1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17-/m0/s1
    • SMILES： CN[C@H]1CC[C@@H](C2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C31

Computed Properties

  • Exact Mass: 305.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 20
  • Complexity: 322
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.8
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 5.57050
  • PSA: 12.03000
  • Color/Form: 。
  • Solubility: 。

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00582O-100mg
(1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
 79617-96-2 >99%
100mg
 $78.00 2024-04-21
A2B Chem LLC
AC42944-100mg
(1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
 79617-96-2 >99%
100mg
 $78.00 2024-04-19
Aaron
AR0058B0-100mg
(1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
 79617-96-2 99%
100mg
 $65.00 2025-02-10
Alichem
A219005628-50mg
(1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
 79617-96-2 95%
50mg
 408.00 USD
Enamine
EN300-150167-0.05g
(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
 79617-96-2
0.05g
 $20.0 2023-06-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S926182-100mg
Sertraline
 79617-96-2 >99%
100mg
 ￥450.00 2022-08-31

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Synthesis

Synthetic Circuit 1

140631-53-4 140631-53-4
79617-96-2 79617-96-2
79617-98-4 79617-98-4
79951-46-5 79951-46-5
91797-60-3 91797-60-3
Reaction Conditions
1.1 Reagents: (-)-Mandelic acid Solvents: Toluene ;  heated; cooled
1.2 Reagents: Ammonia Catalysts: Di-μ-iododiiodobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]d… ;  8 h, 80 °C; 80 °C → rt; 6 h, rt
1.3 Catalysts: Potassium tert-butoxide Solvents: Toluene ,  Water ;  1 h, reflux; reflux → rt
Reference
A Low-Waste Process To Sertraline By Diastereomeric Crystal Resolution and Waste Isomer Racemization
Blacker, A. John; Brown, Stuart; Clique, Blandine; Gourlay, Brian; Headley, Catherine E.; et al, Organic Process Research & Development, 2009, 13(6), 1370-1378

Synthetic Circuit 2

79560-20-6 79560-20-6
79617-96-2 79617-96-2
1042418-90-5 1042418-90-5
79617-98-4 79617-98-4
79951-46-5 79951-46-5
91797-60-3 91797-60-3
Reaction Conditions
1.1 Catalysts: Calcium carbonate ,  Palladium Solvents: Tetrahydrofuran ,  Carbon dioxide ;  175 bar, 120 °C
Reference
Continuous flow hydrogenation of a pharmaceutical intermediate, [4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalenyidene]-methylamine, in supercritical carbon dioxide
Clark, Peter; Poliakoff, Martyn; Wells, Andy, Advanced Synthesis & Catalysis, 2007, 349, 2655-2659

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Raw materials

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Preparation Products

(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Suppliers

Hubei XinHongli Chemical Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:79617-96-2)
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